4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C16H16N2O5S/c1-22-12-3-5-13(6-4-12)24(20,21)18-11-2-7-15-14(10-11)16(19)17-8-9-23-15/h2-7,10,18H,8-9H2,1H3,(H,17,19)
• InChI Key: OODZQSAAGLMKPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCNC3=O
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol
• CAS No.: 922063-74-9

Description

4-Methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a heterocyclic sulfonamide derivative featuring a seven-membered benzooxazepine ring fused to a benzene moiety. The compound’s core structure includes a ketone group at the 5-position of the oxazepine ring and a sulfonamide linkage at the 7-position. The benzenesulfonamide substituent is further modified with a methoxy group at the para position.

Key structural features include:

• Benzooxazepine core: A seven-membered ring with oxygen and nitrogen atoms at the 1,4-positions.
• Sulfonamide bridge: Connects the benzooxazepine to a para-methoxy-substituted benzene ring.

Biological Activity

4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a complex organic compound belonging to the class of benzamides and heterocyclic compounds. Its unique structure, characterized by a methoxy group and a tetrahydrobenzo[f][1,4]oxazepin moiety, suggests potential for diverse biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is $C_{17}H_{18}N_{2}O_{5}S$, with a molecular weight of 362.4 g/mol. The structural complexity allows for various interactions within biological systems.

Property	Value
Molecular Formula	C17H18N2O5S
Molecular Weight	362.4 g/mol
Chemical Class	Benzamides/Heterocycles

Biological Activities

Research indicates that compounds similar to 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide exhibit significant biological activities including:

• Anticancer Activity : Preliminary studies suggest that derivatives of benzoxazepine show cytotoxic effects against various cancer cell lines. For example, synthesized benzoxazepine derivatives demonstrated varying degrees of cytotoxicity against solid tumor cell lines and influenced the release of pro-inflammatory cytokines such as IL-6 and TNF-α .
• Anti-inflammatory Effects : The compound has been evaluated for its ability to modulate inflammatory responses. In vitro studies have shown that certain benzoxazepine derivatives can inhibit the proliferation of cancer cells while also reducing inflammatory markers .
• Antimicrobial Properties : Limited antimicrobial activity has been reported against specific bacterial pathogens. The effectiveness varies depending on the structure of the compound and its derivatives .

The biological activity of 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide likely involves interaction with specific molecular targets such as enzymes or receptors. These interactions can alter cellular pathways leading to apoptosis in cancer cells or modulation of inflammatory responses . Further research is needed to elucidate the precise mechanisms involved.

Case Studies

Several studies have investigated the biological activity of related compounds:

• Study on Anticancer Activity : A study evaluating various benzoxazepine derivatives found that certain compounds exhibited significant cytotoxicity against MCF-7 (breast cancer) and HCT116 (colon cancer) cell lines. The results indicated potential for these compounds as chemotherapeutic agents .
• Inflammation Modulation : Another study highlighted that some synthesized benzoxazepine derivatives could effectively reduce inflammation markers in vitro while displaying selective toxicity towards cancer cells .

Comparison with Similar Compounds

Table 1: Triazole vs. Benzooxazepine Sulfonamides

Feature	Triazole Derivatives	Target Compound
Core Structure	1,2,4-Triazole	Benzo[f][1,4]oxazepine
Key Functional Groups	C=S, NH	C=O, SO₂NH
IR Bands	1247–1255 cm⁻¹ (C=S), 3278–3414 cm⁻¹ (NH)	Expected: ~1660 cm⁻¹ (C=O), ~1150–1350 cm⁻¹ (S=O)
Synthesis	Hydrazinecarbothioamide cyclization	Likely coupling/cyclization routes

Benzooxazepine-Based mTORC1 Inhibitors (SI-43/SI-44)

Structure : SI-43 and SI-44 () share the benzooxazepine core but feature extended polyether chains and fluorophenyl substituents. For example, SI-43 includes a 27-atom polyether-amide chain linked to the sulfonamide group.
Synthesis : Involves stepwise coupling of tert-butyl-protected amines and carboxylic acids using HOBt/ECDI activation, followed by deprotection .
Key Differences :

• Substituent Complexity : SI-43/SI-44 have bulky, hydrophilic chains for enhanced solubility and target engagement (e.g., mTORC1 inhibition).
• Functional Groups : The target compound lacks the fluorophenyl and polyether moieties, resulting in a simpler structure.

Tetrahydrobenzo[f][1,4]Thiazepines

Structure : 5-Substituted-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepines () replace the oxygen atom in the oxazepine ring with sulfur, forming a thiazepine core.
Synthesis : Prepared via a modified Pictet-Spengler reaction, sensitive to reaction media acidity .
Key Differences :

• Electronic Effects : Sulfur’s larger atomic size and polarizability alter ring electronics and conformational flexibility.
• Reactivity : Thiazepines may exhibit distinct reactivity in alkylation or oxidation compared to oxazepines.

(2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepin-7-yl)Methanol Hydrochloride

Structure: This derivative () retains the benzooxazepine core but replaces the sulfonamide group with a methanol substituent. Key Differences:

• Solubility: The methanol group enhances hydrophilicity compared to the sulfonamide.
• Molecular Weight: Lower molecular weight (C₁₀H₁₄ClNO₂, 223.68 g/mol) vs. the target compound’s expected higher mass due to the sulfonamide and methoxybenzene groups .

Table 2: Comparative Overview of Analogous Compounds

Compound Type	Core Structure	Key Functional Groups	Synthesis Method	References
Target Compound	Benzooxazepine	Sulfonamide, C=O	Likely coupling/cyclization	N/A
Triazole Sulfonamides	1,2,4-Triazole	C=S, NH, SO₂	Hydrazinecarbothioamide cyclization
SI-43/SI-44	Benzooxazepine	Polyether, Fluorophenyl, SO₂	Stepwise coupling/deprotection
Thiazepines	Benzo[f][1,4]thiazepine	S atom in ring	Pictet-Spengler reaction
Methanol Derivative	Benzooxazepine	CH₂OH	Not specified

Implications for Drug Design

• Heterocycle Choice : The benzooxazepine core offers a balance of rigidity and flexibility, while triazoles or thiazepines introduce distinct electronic profiles.
• Substituent Effects : Bulky groups (e.g., SI-43’s polyether chain) enhance target selectivity but may reduce bioavailability.
• Spectral Signatures : IR and NMR data (e.g., C=O, S=O, NH stretches) are critical for confirming tautomeric states and functional group integrity .

Q & A

Q. What are the critical considerations for synthesizing this compound to ensure high yield and purity?

Synthesis requires multi-step protocols under controlled conditions:

• Temperature control (e.g., reflux at 80–120°C) and inert atmospheres (argon/nitrogen) to prevent oxidation or hydrolysis of reactive intermediates .
• Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) and recrystallization (using ethanol or acetone) are standard .
• Characterization : Confirm structural integrity at each stage via $^1H$/$^{13}C$-NMR, high-resolution mass spectrometry (HRMS), and IR spectroscopy to track functional groups (e.g., sulfonamide C=O stretch at ~1700 cm$^{-1}$) .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

• NMR : $^1H$-NMR identifies proton environments (e.g., methoxy singlet at ~3.8 ppm; aromatic protons at 6.5–8.0 ppm). $^{13}C$-NMR confirms carbonyl (C=O, ~170 ppm) and sulfonamide groups .
• HRMS : Validates molecular weight (e.g., [M+H]$^+$ ion) with <2 ppm error .
• HPLC : Assess purity (>95%) using C18 columns (mobile phase: acetonitrile/water with 0.1% formic acid) .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across different assay systems?

Methodological approaches include:

• Orthogonal assays : Compare enzyme inhibition (e.g., kinase activity via radiometric assays) with cell-based viability assays (MTT/XTT) to confirm target specificity .
• Assay optimization : Control variables like pH, temperature, and co-solvents (e.g., DMSO ≤0.1% to avoid cytotoxicity) .
• Molecular docking : Use Schrödinger Maestro or AutoDock to validate binding modes to targets (e.g., benzoxazepine core interactions with kinase ATP-binding pockets) .

Q. What strategies optimize reaction pathways for derivatives with enhanced pharmacological properties?

• Solvent selection : Polar aprotic solvents (DMF, DMSO) enhance nucleophilic substitution at the sulfonamide group, while THF improves cyclization efficiency .
• Kinetic analysis : Monitor reaction progress via TLC/HPLC to identify rate-limiting steps (e.g., oxazepine ring closure) .
• Computational modeling : Density Functional Theory (DFT) predicts reactive sites (e.g., electron-deficient aryl rings for electrophilic substitutions) .

Q. How does the substitution pattern on the benzoxazepine core influence reactivity and biological target interactions?

• Electron-withdrawing groups (e.g., trifluoromethyl) enhance electrophilic substitution rates at the 7-position .
• Steric effects : Bulky substituents (e.g., ethyl at N5) reduce binding to flat kinase pockets but improve selectivity for helical receptors .
• Comparative studies : Analog libraries (e.g., methoxy vs. ethoxy derivatives) screened via SPR (surface plasmon resonance) reveal structure-activity relationships (SAR) .

Q. What methodologies are used to analyze physicochemical stability under varying storage conditions?

• Accelerated stability studies : Expose the compound to 40°C/75% RH for 4 weeks, then assess degradation via HPLC (e.g., hydrolysis of the oxazepine lactam) .
• Solubility profiling : Use shake-flask method (water, PBS, DMSO) with UV-Vis quantification (λ = 270 nm) .
• Thermogravimetric analysis (TGA) : Determines decomposition temperature (>200°C typical for sulfonamide derivatives) .